(E)-2-Cyano-N-(2-fluorophenyl)-3-[5-(2-fluorophenyl)-1H-pyrazol-4-yl]prop-2-enamide

• IUPAC Name: (E)-2-cyano-N-(2-fluorophenyl)-3-[5-(2-fluorophenyl)-1H-pyrazol-4-yl]prop-2-enamide
• InChI: InChI=1S/C19H12F2N4O/c20-15-6-2-1-5-14(15)18-13(11-23-25-18)9-12(10-22)19(26)24-17-8-4-3-7-16(17)21/h1-9,11H,(H,23,25)(H,24,26)/b12-9+
• InChI Key: IJBSNLGKRKGGRU-FMIVXFBMSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=C(C=NN2)C=C(C#N)C(=O)NC3=CC=CC=C3F)F
• Isomeric SMILES: C1=CC=C(C(=C1)C2=C(C=NN2)/C=C(\C#N)/C(=O)NC3=CC=CC=C3F)F
• Molecular Formula: C19H12F2N4O
• Molecular Weight: 350.3 g/mol
• CAS No.: 1798409-09-2

Description

(E)-2-Cyano-N-(2-fluorophenyl)-3-[5-(2-fluorophenyl)-1H-pyrazol-4-yl]prop-2-enamide is a synthetic small molecule featuring a pyrazole core substituted with fluorophenyl groups and an acrylamide side chain. This structural motif is associated with significant research potential in oncology and drug discovery. Compounds with the pyrazole scaffold are extensively investigated for their pharmacological properties, including as antitumor agents . The (E)-configured cyanoacrylamide group is a key pharmacophoric element observed in inhibitors targeting protein kinases, which are crucial regulators of cell cycle progression and are often overexpressed in cancers . The presence of fluorine atoms on the phenyl rings is a common strategy in medicinal chemistry to influence the molecule's pharmacokinetics, metabolic stability, and membrane penetration . This product is intended for non-human research applications, such as in vitro enzymatic and cellular assay development, lead optimization studies, and structure-activity relationship (SAR) exploration. It is supplied for Research Use Only and is strictly not intended for diagnostic, therapeutic, or any personal use. Researchers should consult the product's Safety Data Sheet (SDS) prior to use.

Comparison with Similar Compounds

Structural Comparison with Similar Compounds

Core Structural Features

The compound shares a central acrylamide scaffold (prop-2-enamide) with a cyano group at the α-position and substituted aromatic/heteroaromatic groups at the β-position. Key structural variations among analogs include:

• Pyrazole substituents : Position and halogenation of phenyl rings.
• Aromatic/heteroaromatic β-substituents : Furans, thiophenes, or additional fluorinated phenyl groups.
• Amide substituents : Fluorophenyl, methylphenyl, or trifluoromethylphenyl groups.

Table 1: Structural Comparison of Selected Analogs

Compound Name	β-Substituent	Amide Substituent	Molecular Formula	Key Features	Source
(E)-2-Cyano-N-(2-fluorophenyl)-3-[5-(2-fluorophenyl)-1H-pyrazol-4-yl]prop-2-enamide	5-(2-fluorophenyl)-1H-pyrazol-4-yl	2-fluorophenyl	C₂₀H₁₃F₂N₃O	Dual 2-fluorophenyl groups	Target Compound
(2E)-2-Cyano-3-[5-(4-methylphenyl)furan-2-yl]-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)prop-2-enamide	5-(4-methylphenyl)furan-2-yl	3-methyl-1-phenyl-1H-pyrazol-5-yl	C₂₅H₂₀N₄O₂	Methylphenyl furan, pyrazole methyl
(2E)-2-Cyano-3-(2,4-dichlorophenyl)-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)prop-2-enamide	2,4-dichlorophenyl	1,5-dimethyl-3-oxo-2-phenyl-pyrazol-4-yl	C₂₂H₁₈Cl₂N₄O₂	Dichlorophenyl, oxopyrazole
(E)-2-Cyano-N-(3-ethoxyphenyl)-3-[5-(2-methyl-4-nitrophenyl)furan-2-yl]prop-2-enamide	5-(2-methyl-4-nitrophenyl)furan-2-yl	3-ethoxyphenyl	C₂₄H₂₀N₂O₄	Nitrophenyl furan, ethoxy group
(E)-3-[3-(4-chlorophenyl)-1-phenyl-pyrazol-4-yl]-2-cyano-N-[2-(trifluoromethyl)phenyl]prop-2-enamide	3-(4-chlorophenyl)-1-phenyl-pyrazol-4-yl	2-(trifluoromethyl)phenyl	C₂₆H₁₇ClF₃N₃O	Chlorophenyl pyrazole, CF₃-phenyl

Physicochemical Properties

• Polarity: Fluorine and cyano groups increase polarity, enhancing solubility in polar aprotic solvents (e.g., DMSO).
• Molecular Weight : Ranges from ~350–450 g/mol, consistent with drug-like properties.
• Hydrogen Bonding: Amide and cyano groups act as acceptors; pyrazole N-H serves as a donor .

Key Differentiators of the Target Compound

• Dual Fluorine Substitution: The 2-fluorophenyl groups may enhance metabolic stability and binding affinity compared to non-fluorinated analogs .

Q & A

Q. What are the key synthetic routes for this compound, and what reaction conditions are critical for optimizing yield and purity?

The synthesis typically involves multi-step reactions, including:

• Substitution reactions : Under alkaline conditions, fluoronitrobenzene derivatives react with alcohols (e.g., pyridinemethanol) to form intermediates .
• Reduction : Acidic conditions with iron powder reduce nitro groups to amines, requiring precise pH control (e.g., pH 3–4) to avoid over-reduction .
• Condensation : Cyanoacetic acid reacts with aromatic amines using condensing agents (e.g., DCC or EDC) under anhydrous conditions .

Q. Critical factors :

• Temperature : Maintain 60–80°C during substitution to balance reactivity and side-product formation.
• Solvent choice : Polar aprotic solvents (e.g., DMF) enhance solubility of intermediates .
• Purification : Column chromatography (silica gel, eluent: ethyl acetate/hexane) isolates the final compound with >95% purity .

Q. How can the stereochemical configuration (E/Z isomerism) of this compound be confirmed experimentally?

• NMR Spectroscopy :
  • Coupling constants (J) : trans (E) isomers exhibit larger coupling constants (~12–16 Hz) for α,β-unsaturated carbonyl groups compared to cis (Z) isomers .
  • NOESY : Absence of nuclear Overhauser effect between cyano and fluorophenyl groups confirms the E configuration .
• X-ray Crystallography : Resolves spatial arrangement of substituents around the double bond .

Advanced Questions

Q. What strategies resolve contradictions in biological activity data across assays?

Contradictions may arise from variations in:

• Assay conditions :
  • Solvent polarity (e.g., DMSO vs. ethanol) affects compound solubility and aggregation .
  • Cell line specificity: Use orthogonal assays (e.g., enzymatic vs. cell-based) to validate target engagement .
• Data normalization : Include internal controls (e.g., reference inhibitors) to standardize activity metrics .

Q. Example protocol :

Replicate experiments with ≥4 biological replicates to assess reproducibility .

Use LC-MS to verify compound stability under assay conditions .

Q. How can computational methods predict reactivity or binding affinity for this compound?

• Molecular Docking :
  • Software : AutoDock Vina or Schrödinger Suite models interactions with targets (e.g., kinases).
  • Validation : Compare docking poses with crystallographic data (if available) .
• DFT Calculations :
  • Calculate frontier molecular orbitals (HOMO/LUMO) to predict sites of electrophilic/nucleophilic attack .
  • Solvent effects: Include PCM (Polarizable Continuum Model) to simulate aqueous environments .

Case study : DFT-optimized structures align with experimental IR spectra, confirming cyano group reactivity .

Q. What analytical techniques are essential for monitoring synthetic intermediates and final product purity?

Technique	Application	Conditions/Insights	Reference
TLC	Track reaction progress	Silica gel GF254, UV visualization
HPLC	Quantify purity	C18 column, acetonitrile/water gradient
HRMS	Confirm molecular weight	ESI+ mode, resolution >30,000
FT-IR	Identify functional groups (e.g., C≡N stretch)	~2200 cm⁻¹ for cyano group

Q. How does the fluorophenyl group influence the compound’s electronic properties and reactivity?

• Electron-withdrawing effect : Fluorine increases electrophilicity of the adjacent carbonyl, enhancing reactivity in nucleophilic additions .
• Steric effects : Ortho-fluorine on the phenyl ring restricts rotation, stabilizing the E isomer .
• Spectroscopic impact : ¹⁹F NMR shows distinct shifts for para vs. ortho fluorine environments (δ: -110 to -120 ppm) .